Cas no 109643-99-4 (Acetonitrile, (dioctylamino)-)

• Product Name: Acetonitrile, (dioctylamino)-
• CAS No: 109643-99-4
• MF: C₁₈H₃₆N₂
• MW: 280.49184513092
• CID: 1188106
• PubChem ID: 22227615
• Update Time: 2025-04-20

Acetonitrile, (dioctylamino)- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, (dioctylamino)-
• 2-(dioctylamino)acetonitrile
• SCHEMBL5081835
• di-n-octylaminoacetonitrile
• DTXSID00623612
• (Dioctylamino)acetonitrile
• LRPJNWSVHROUBK-UHFFFAOYSA-N
• 109643-99-4

• Inchi： 1S/C18H36N2/c1-3-5-7-9-11-13-16-20(18-15-19)17-14-12-10-8-6-4-2/h3-14,16-18H2,1-2H3
• InChI Key： LRPJNWSVHROUBK-UHFFFAOYSA-N
• SMILES： N(CC#N)(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 280.28808
• Monoisotopic Mass: 280.287849157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03